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Compound of Interest

Compound Name: 4-Phenylbutyric acid-d2

Cat. No.: B15568121 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Phenylbutyric acid-d2

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Phenylbutyric acid-
d2, a deuterated analog of 4-Phenylbutyric acid (4-PBA). While a specific Safety Data Sheet

(SDS) for the d2 variant is not readily available, the safety profile is expected to be nearly

identical to that of the parent compound. This document synthesizes available data to ensure

safe laboratory practices.

Chemical and Physical Properties
4-Phenylbutyric acid-d2 is the deuterium-labeled version of 4-Phenylbutyric acid.[1] 4-PBA is

an inhibitor of histone deacetylase (HDAC) and endoplasmic reticulum (ER) stress, making it a

valuable tool in cancer and infection research.[1][2] The deuterated form is often used as an

internal standard in quantitative analyses such as NMR, GC-MS, or LC-MS.

Table 1: Physical and Chemical Properties of 4-Phenylbutyric acid (and its deuterated analog)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15568121?utm_src=pdf-interest
https://www.benchchem.com/product/b15568121?utm_src=pdf-body
https://www.benchchem.com/product/b15568121?utm_src=pdf-body
https://www.benchchem.com/product/b15568121?utm_src=pdf-body
https://www.benchchem.com/product/b15568121?utm_src=pdf-body
https://immunomart.com/product/4-phenylbutyric-acid-d2/
https://immunomart.com/product/4-phenylbutyric-acid-d2/
https://www.medchemexpress.com/4-phenylbutyric-acid-d2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₀H₈D₄O₂[1]

Molecular Weight 168.23 g/mol [1]

Appearance Off-white to white crystalline powder

Melting Point 49-52 °C

Boiling Point 165 °C @ 10 mmHg

Solubility 10 mM in DMSO

Storage

Keep in a dry, cool, and well-ventilated place.

Keep container tightly closed. Recommended

storage at -20°C for long-term stability.

Hazard Identification and GHS Classification
While a specific GHS classification for 4-Phenylbutyric acid-d2 is not available, the

classification for 4-Phenylbutyric acid is as follows. It is important to handle the deuterated

compound with the same precautions.

Table 2: GHS Hazard Classification for 4-Phenylbutyric acid

Hazard Class Hazard Category Hazard Statement

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictogram:
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Safety and Handling Precautions
Adherence to standard laboratory safety protocols is essential when handling 4-Phenylbutyric
acid-d2.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields.

Skin Protection: Wear protective gloves (e.g., nitrile rubber), a laboratory coat, and ensure

skin is not exposed.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a particulate filter

respirator may be necessary.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid creating dust. Wash hands thoroughly

after handling. Keep away from food, drink, and animal feed.

Storage: Store in a tightly closed container in a dry and well-ventilated place. For long-term

storage as a powder, -20°C is recommended. In solvent, store at -80°C for up to 6 months.

First-Aid Measures
Table 3: First-Aid Procedures
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact
Remove contaminated clothing. Wash skin with

plenty of soap and water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting and Accidental Release Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Special Hazards: Thermal decomposition can produce carbon monoxide and carbon dioxide.

Accidental Release: Ensure adequate ventilation. Use personal protective equipment.

Sweep up the solid material, avoiding dust formation, and place it in a suitable container for

disposal.

Experimental Protocols
In Vivo Administration for Research
The following is a general protocol for the administration of 4-PBA to mice, which can be

adapted for 4-Phenylbutyric acid-d2.

Experimental Workflow for In Vivo Administration
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In Vivo Administration Workflow

Preparation Administration Post-Administration

Prepare Solution
(e.g., 100 mg/kg in PBS) Subcutaneous Injection Monitor Animal Tissue Collection and Analysis

Click to download full resolution via product page

Caption: Workflow for in vivo administration of 4-Phenylbutyric acid.

Methodology:

Preparation of Dosing Solution: 4-Phenylbutyric acid is diluted in Phosphate Buffered Saline

(PBS) to the desired concentration (e.g., 100 mg/kg).

Administration: The solution is administered to the animal model, for example, via

subcutaneous injection.

Timing: In a study investigating its protective effects against ethanol-induced brain damage,

4-PBA was administered 1 day and 0.5 hours prior to ethanol exposure.

Post-administration: Following the experimental timeline, tissues can be collected for further

analysis, such as immunoblotting or immunohistochemistry.

Use as an Internal Standard in Mass Spectrometry
4-Phenylbutyric acid-d2 is suitable for use as an internal standard in quantitative mass

spectrometry assays to accurately measure the concentration of endogenous 4-Phenylbutyric

acid.

Workflow for Use as an Internal Standard
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Internal Standard Workflow for Mass Spectrometry

Sample Preparation

Analysis

Data Processing

Collect Biological Sample
(e.g., plasma, tissue homogenate)

Spike with 4-Phenylbutyric acid-d2

Extract Analytes

LC-MS/MS Analysis

Quantify Analyte using
Internal Standard Ratio

Click to download full resolution via product page

Caption: General workflow for using 4-Phenylbutyric acid-d2 as an internal standard.

Methodology:

Preparation of Standard Solutions: Prepare stock solutions of both 4-Phenylbutyric acid (the

analyte) and 4-Phenylbutyric acid-d2 (the internal standard) in a suitable solvent.

Sample Preparation: A known amount of the 4-Phenylbutyric acid-d2 internal standard is

added to the biological samples and calibration standards.
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Extraction: The analyte and internal standard are extracted from the sample matrix using an

appropriate method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase

extraction).

LC-MS/MS Analysis: The extracted samples are analyzed by liquid chromatography-tandem

mass spectrometry (LC-MS/MS). The instrument is set up to monitor specific precursor-to-

product ion transitions for both the analyte and the internal standard.

Quantification: The concentration of the analyte in the samples is determined by calculating

the ratio of the analyte peak area to the internal standard peak area and comparing this to a

calibration curve.

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Avoid

release to the environment.

This technical guide is intended for informational purposes for trained laboratory personnel.

Always refer to a complete Safety Data Sheet and institutional safety guidelines before

handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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